![molecular formula C8H8ClF4N B6221378 2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride CAS No. 2758000-86-9](/img/no-structure.png)
2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride
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Overview
Description
2-Fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride, also known as 2F-MTF-A-HCl, is a fluorinated aniline derivative with a wide range of applications in medicinal chemistry, biochemistry, and chemical biology. It is a versatile synthetic building block for the synthesis of a variety of organic compounds. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2F-MTF-A-HCl.
Scientific Research Applications
2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride has been widely used in medicinal chemistry, biochemistry, and chemical biology. It has been used in the synthesis of a variety of biologically active compounds, including the synthesis of inhibitors of protein kinases, cyclooxygenases, and phospholipases. It has also been used in the synthesis of novel small molecule inhibitors of matrix metalloproteinases and other enzymes.
Mechanism of Action
2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride has been shown to inhibit a variety of enzymes, including protein kinases, cyclooxygenases, and phospholipases. The exact mechanism of action is not yet fully understood, but it is thought to involve the binding of this compound to the active site of the enzyme, which then prevents the enzyme from catalyzing its reaction.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific enzyme it is targeting. For example, it has been shown to inhibit the activity of protein kinases, cyclooxygenases, and phospholipases, which can lead to a decrease in inflammation, pain, and other symptoms associated with these enzymes.
Advantages and Limitations for Lab Experiments
2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride has several advantages for use in laboratory experiments. It is readily available and can be synthesized in a relatively short period of time. It is also relatively stable and can be stored for long periods of time without degradation. However, it can be difficult to obtain in large quantities, and it can be toxic if inhaled or ingested.
Future Directions
The future of 2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride is promising. It has a wide range of applications in medicinal chemistry, biochemistry, and chemical biology. It can be used to synthesize a variety of biologically active compounds, and it has been shown to be effective in inhibiting a variety of enzymes. Additionally, this compound can be used to investigate the mechanism of action of various enzymes, as well as the biochemical and physiological effects of various compounds. Possible future directions for this compound include further investigation of its mechanism of action, exploration of its potential use in drug design and development, and the synthesis of novel compounds based on its structure.
Synthesis Methods
2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride can be synthesized via a two-step reaction. The first step involves the reaction of 4-chloroaniline with trifluoromethanesulfonic anhydride in the presence of sodium acetate to form 4-trifluoromethyl-4-chloroaniline. This compound is then reacted with 2-fluoro-N-methyl-iodobenzene in the presence of triethylamine to form this compound.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride involves the reaction of 2-fluoro-4-nitroaniline with methylamine followed by reduction with trifluoromethylboronic acid to yield the final product as a hydrochloride salt.", "Starting Materials": [ "2-fluoro-4-nitroaniline", "Methylamine", "Trifluoromethylboronic acid", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 2-fluoro-4-nitroaniline in methylamine and heat the mixture at 80°C for 12 hours.", "Step 2: Cool the reaction mixture to room temperature and add trifluoromethylboronic acid. Stir the mixture at room temperature for 2 hours.", "Step 3: Add hydrochloric acid to the reaction mixture and stir for 30 minutes.", "Step 4: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 5: Combine the organic layers and dry over sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to yield the crude product.", "Step 7: Dissolve the crude product in diethyl ether and add hydrochloric acid to form the hydrochloride salt.", "Step 8: Filter the product and wash with diethyl ether to yield the final product as a hydrochloride salt." ] } | |
2758000-86-9 | |
Molecular Formula |
C8H8ClF4N |
Molecular Weight |
229.6 |
Purity |
95 |
Origin of Product |
United States |
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